Cas no 142506-75-0 (b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 4,6-O-hexadecylidene- (9CI))

• Product Name: b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 4,6-O-hexadecylidene- (9CI)
• CAS No: 142506-75-0
• MF: C₄₀H₇₇NO₇
• MW: 684.041893720627
• CID: 164460
• PubChem ID: 44145007
• Update Time: 2025-04-19

b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 4,6-O-hexadecylidene- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 4,6-O-hexadecylidene- (9CI)
• (6R,7R,8R)-6-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-2-pentadecyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• beta-D-Galactopyranoside, 2-amino-3-hydroxy-4-octadecenyl 4,6-O-hexadecylidene-, (R-(R*,S*-(E)))-
• O-(4,6-O-Hexadecylidene-beta-D-galactopyranosyl)-(1-1)-2-amino-4-octadecene-1,3-diol
• Plasmalopsychosine B
• 142506-75-0

• Inchi： 1S/C40H77NO7/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(42)33(41)31-46-40-38(44)37(43)39-35(47-40)32-45-36(48-39)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h27,29,33-40,42-44H,3-26,28,30-32,41H2,1-2H3/b29-27+/t33-,34+,35?,36?,37+,38+,39?,40+/m0/s1
• InChI Key： FNPDIXVIMCPFGN-HIQDIXJNSA-N
• SMILES： O1[C@H]([C@@H]([C@H](C2C1COC(CCCCCCCCCCCCCCC)O2)O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N

Computed Properties

• Exact Mass: 683.57
• Monoisotopic Mass: 683.57
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 31
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2
• XLogP3: 11.9